![molecular formula C14H14FNO3S B5418695 N-(5-fluoro-2-methylphenyl)-4-methoxybenzenesulfonamide](/img/structure/B5418695.png)
N-(5-fluoro-2-methylphenyl)-4-methoxybenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(5-fluoro-2-methylphenyl)-4-methoxybenzenesulfonamide, also known as FMBS, is a sulfonamide compound that has been studied for its potential use in scientific research. This compound has been found to have various biochemical and physiological effects, making it an interesting subject for further investigation.
Mechanism of Action
The exact mechanism of action of N-(5-fluoro-2-methylphenyl)-4-methoxybenzenesulfonamide is not fully understood, but it is believed to work by binding to specific targets in cells and altering their activity. It has been shown to have a high affinity for carbonic anhydrase, suggesting that this may be one of its primary targets.
Biochemical and physiological effects:
Studies have shown that this compound can inhibit the activity of carbonic anhydrase, which is involved in various physiological processes such as acid-base balance, respiration, and bone resorption. It has also been found to have antioxidant properties and can scavenge reactive oxygen species in cells.
Advantages and Limitations for Lab Experiments
One advantage of using N-(5-fluoro-2-methylphenyl)-4-methoxybenzenesulfonamide in lab experiments is its ability to selectively target specific enzymes and molecules in cells. However, one limitation is that it may not be suitable for use in certain experimental systems, as its effects may be influenced by other factors such as pH and temperature.
Future Directions
There are several potential future directions for research on N-(5-fluoro-2-methylphenyl)-4-methoxybenzenesulfonamide. One area of interest is its potential use as a therapeutic agent for diseases such as osteoporosis and glaucoma, which are associated with abnormal carbonic anhydrase activity. Another potential direction is the development of new fluorescent probes based on this compound for detecting other molecules in cells. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on various physiological processes.
Synthesis Methods
N-(5-fluoro-2-methylphenyl)-4-methoxybenzenesulfonamide can be synthesized through a multi-step process, starting with the reaction of 5-fluoro-2-methylphenylamine and 4-methoxybenzenesulfonyl chloride. This is followed by several purification steps to obtain the final product.
Scientific Research Applications
N-(5-fluoro-2-methylphenyl)-4-methoxybenzenesulfonamide has been studied for its potential use as a fluorescent probe for detecting the presence of hydrogen peroxide in cells. It has also been investigated for its ability to inhibit the activity of carbonic anhydrase, an enzyme that plays a role in various physiological processes.
properties
IUPAC Name |
N-(5-fluoro-2-methylphenyl)-4-methoxybenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14FNO3S/c1-10-3-4-11(15)9-14(10)16-20(17,18)13-7-5-12(19-2)6-8-13/h3-9,16H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPKWEYPSFKXXBJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)F)NS(=O)(=O)C2=CC=C(C=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14FNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.